Cas no 76088-63-6 (1,2,3-Benzenetriol,4-nitro-)

1,2,3-Benzenetriol,4-nitro- structure
1,2,3-Benzenetriol,4-nitro- structure
Product Name:1,2,3-Benzenetriol,4-nitro-
CAS No:76088-63-6
MF:C6H5NO5
MW:171.107601881027
CID:560920
PubChem ID:5324734
Update Time:2025-04-19

1,2,3-Benzenetriol,4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriol,4-nitro-
    • 4-nitro-1,2,3-trimethoxybenzene
    • 4-nitropyrogallol
    • 4-Nitro-1.2.3-trihydroxy-benzol
    • 4-Nitro-pyrogallol (2,3,4-Trihydroxy-nitrobenzol)
    • 4-nitrobenzene-1,2,3-triol
    • 76088-63-6
    • SCHEMBL351534
    • InChI=1/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10
    • Inchi： 1S/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10H
    • InChI Key： FPYOMUFYEZASGS-UHFFFAOYSA-N
    • SMILES： OC1C(=C(C=CC=1[N+](=O)[O-])O)O

Computed Properties

  • Exact Mass: 171.01700
  • Monoisotopic Mass: 171.01677226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.51000
  • LogP: 1.23480

1,2,3-Benzenetriol,4-nitro- Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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